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Compound of Interest

Compound Name: Tetrabutylammonium nitrite

Cat. No.: B1334966

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the safety data and handling precautions
for tetrabutylammonium nitrite. The information is compiled and presented to meet the needs
of laboratory and drug development professionals, with a focus on quantitative data, safe
handling procedures, and emergency preparedness.

Chemical and Physical Properties

Tetrabutylammonium nitrite is a quaternary ammonium salt with the chemical formula
C16H36N202.[1][2][3][4] It is essential to understand its physical and chemical properties to
handle it safely.

Property Value Source

Molecular Weight 288.47 g/mol [1112113114]

White to off-white or pale

Appearance yellow, hygroscopic crystalline [1][5][6]
powder.[1][5][6]

Melting Point 99 - 103 °C (210.2 - 217.4 °F) [1][41[5](6]

Solubility Mixes with water.[5] [5]

Vapor Pressure Negligible.[5] [5]
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Hazard Identification and Classification

Tetrabutylammonium nitrite is classified as a hazardous substance.[5] The primary hazards
are associated with irritation and potential health effects upon exposure.

Hazard Classification GHS Category Hazard Statement

H315: Causes skin irritation.[2]

Skin Corrosion/Irritation Category 2 3]

Serious Eye Damage/Eye H319: Causes serious eye
o Category 2 L

Irritation irritation.[2][3]

Specific Target Organ Toxicity Category 3 (Respiratory tract H335: May cause respiratory
(Single Exposure) irritation) irritation.[2][3]

Primary Health Hazards:

 Ingestion: Harmful if swallowed. Ingestion of less than 150 grams may be fatal or cause
serious health damage.[5] The toxicity of nitrites can lead to methemoglobinemia, a condition
that reduces the blood's ability to carry oxygen, causing cyanosis (bluish skin discoloration).

[51[7]
 Inhalation: May cause respiratory tract irritation.[1][2][3]

o Skin Contact: Causes skin irritation.[2][3][5] Pre-existing dermatitis may be aggravated by
exposure.[5]

o Eye Contact: Causes serious eye irritation and risk of serious damage.[2][3][5]

Handling and Storage Precautions

Proper handling and storage are crucial to minimize the risks associated with
tetrabutylammonium nitrite.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense.
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Personal Protective Equipment (PPE)

Eye Protection
(Safety goggles or glasses [5])

Requires . . . Skin Protection
Aitelligg Teele o i (Appropriate protective gloves and clothing [5])

A4

Respiratory Protection
(Use in well-ventilated area. [3, 5] Respirator if needed [5])

Click to download full resolution via product page

Caption: Recommended Personal Protective Equipment (PPE).

Safe Handling Practices

e Avoid all personal contact, including inhalation of dust.[5]
e Use in a well-ventilated area or outdoors.[2]

e Minimize dust generation and accumulation.[5][7]

e Wash hands thoroughly after handling.[2][7]

» Do not eat, drink, or smoke in work areas.

¢ Avoid contact with incompatible materials.[5]

Storage Conditions

« Store in a cool, dry, and well-ventilated place.[1][7]

» Keep containers tightly closed.[1][7]

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b1334966?utm_src=pdf-body-img
https://datasheets.scbt.com/sc-255643.pdf
https://www.valsynthese.ch/files/MSDS/2025/Nitrite_Derivatives/MSDS%20Tetrabutylammonium%20nitrite_V1_en.pdf
https://datasheets.scbt.com/sc-255643.pdf
https://pim-resources.coleparmer.com/sds/59372.pdf
https://www.valsynthese.ch/files/MSDS/2025/Nitrite_Derivatives/MSDS%20Tetrabutylammonium%20nitrite_V1_en.pdf
https://pim-resources.coleparmer.com/sds/59372.pdf
https://datasheets.scbt.com/sc-255643.pdf
https://www.chemicalbook.com/msds/tetrabutylammonium-nitrite.htm
https://pim-resources.coleparmer.com/sds/59372.pdf
https://www.chemicalbook.com/msds/tetrabutylammonium-nitrite.htm
https://pim-resources.coleparmer.com/sds/59372.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1334966?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e The substance is hygroscopic; store under an inert gas.[1][2]

« Store away from incompatible substances such as oxidizing agents, bases, and strong
reducing agents.[5]

Emergency Procedures

In the event of an emergency, prompt and appropriate action is critical.

First-Aid Measures
Exposure Route First-Aid Protocol

Immediately hold eyelids apart and flush the eye

continuously with running water for at least 15
Eye Contact minutes.[1][5] Ensure complete irrigation by

lifting the upper and lower eyelids.[5] Seek

immediate medical attention.[1][2]

Immediately remove all contaminated clothing.
) [2][5] Flush skin and hair with running water and
Skin Contact ] ] ] o
soap if available.[5] Seek medical attention if

irritation persists.[1][5]

Remove from the contaminated area to fresh air.

[1][2][5] Encourage the patient to blow their

Inhalation _ _ o
nose.[5] If not breathing, give artificial
respiration.[1][7] Seek medical attention.[1]
Do NOT induce vomiting.[7] Rinse mouth with
) water.[1] If conscious, give two glasses of water
Ingestion

to drink.[2] Seek immediate medical attention.[1]

[2]

Fire-Fighting Measures

o Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon
dioxide.[1][2]
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e Hazards from Combustion: The substance is a combustible solid.[5] Dust clouds may form
an explosive mixture with air.[5] Combustion products include carbon monoxide, carbon
dioxide, and nitrogen oxides.[1][2][5]

» Firefighter Protection: Wear self-contained breathing apparatus (SCBA) and full protective
gear.[2][7]

Accidental Release Measures

e Minor Spills: Clean up spills immediately.[5] Use dry clean-up procedures and avoid
generating dust.[5] Place in a suitable, labeled container for disposal.[5]

o Major Spills: Evacuate personnel from the area.[1] Alert emergency responders.[5] Avoid all
personal contact, including inhalation.[5] Wear protective clothing.[5]

Incompatibility and Reactivity

Understanding the chemical incompatibilities of tetrabutylammonium nitrite is essential to
prevent dangerous reactions.

Tetrabutylammonium Nitrite

Avoid contact /Avoid contact\Avoid contact May cause fire [9]

Iricompatible Material

Oxidizing Agents

(e.g., nitrates, chlorine bleaches) [1] Bases [1] Strong Reducing Agents [1] Combustible Materials [9]

Click to download full resolution via product page
Caption: Chemical Incompatibility Chart.

The product is considered stable under recommended storage conditions.[1][5] However, it
should be kept away from oxidizing agents, bases, and strong reducing agents to avoid
hazardous reactions.[5] Contact with combustible materials may intensify a fire.[8]
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Toxicological and Ecological Information
Toxicological Data

Detailed quantitative toxicological data for tetrabutylammonium nitrite is not readily available
in the searched literature.[1][5] However, the toxicity of nitrites, in general, is known to cause
methemoglobinemia.[5][7] Under certain conditions, nitrites can react with secondary amines to
form carcinogenic nitrosamines.[5]

Ecological Information

Tetrabutylammonium nitrite is considered toxic to aquatic organisms.[5] It is important to
prevent this substance from entering drains and waterways.[1][2]

Disposal Considerations

All waste must be handled in accordance with local, state, and federal regulations.[5] Puncture
containers to prevent re-use and dispose of them at an authorized landfill.[5]

This technical guide is intended for informational purposes only and does not replace a formal
safety data sheet (SDS). Always refer to the specific SDS for the most current and
comprehensive safety information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Tetrabutylammonium Nitrite: A Comprehensive
Technical Guide to Safety and Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1334966#tetrabutylammonium-nitrite-safety-data-
sheet-and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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